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Abstract

Tetracosactide hexaacetate, a synthetic analogue of the first 24 amino acids of adrenocorticotropic hormone (ACTH), is a potent agonist of the melz
receptor (MC2R). Its primary clinical application is as a diagnostic agent for assessing adrenocortical function. This technical guide provides a compr¢
overview of its chemical properties, mechanism of action, detailed experimental protocols for its in vitro characterization, and a summary of its key qu
parameters. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the study
development of this significant polypeptide therapeutic.

Core Chemical and Physical Data

Tetracosactide is a 24-amino acid polypeptide chain. The hexaacetate salt form is commonly used to improve its stability and solubility.

Table 1: Physicochemical Properties of Tetracosactide Hexaacetate

Property Value Reference
CAS Number 22633-88-1 [1]
Molecular Formula C136H210N40031S (Peptide) [2]
Molecular Weight 2933.5 g/mol (Peptide) [2]
Appearance White to off-white lyophilized powder [3]
Solubility Soluble in water [3]

Mechanism of Action: Stimulation of Steroidogenesis

Tetracosactide functions as a selective agonist for the melanocortin-2 receptor (MC2R), a G-protein coupled receptor (GPCR) predominantly express
surface of adrenal cortex cells. The binding of tetracosactide to MC2R initiates a signaling cascade that culminates in the synthesis and secretion of ¢
primarily cortisol.

Upon ligand binding, the MC2R undergoes a conformational change, activating the associated Gs alpha subunit of the heterotrimeric G protein. This
stimulates adenylyl cyclase to convert adenosine triphosphate (ATP) to cyclic adenosine monophosphate (CAMP). The subsequent rise in intracellula
activates Protein Kinase A (PKA). PKA then phosphorylates a number of downstream targets, a critical one being the Steroidogenic Acute Regulatory
protein.[4][5] Phosphorylation enhances the activity of the StAR protein, which facilitates the rate-limiting step in steroidogenesis: the transport of cho
the outer to the inner mitochondrial membrane.[6][7][8] Once inside the mitochondria, cholesterol is converted to pregnenolone by the enzyme P450s
(cholesterol side-chain cleavage enzyme), initiating the steroid synthesis pathway.[9][10]
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Caption: Tetracosactide-induced steroidogenesis signaling cascade.

Experimental Protocols

In Vitro Bioassay: Cortisol Production in Adrenal Cells

This protocol describes a method to determine the bioactivity of tetracosactide hexaacetate by measuring its ability to stimulate cortisol secretion fr

adrenal cells.

Table 2: Experimental Protocol for In Vitro Steroidogenesis Bioassay
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Step

Procedure

[y

. Cell Culture

Culture murine adrenal Y-1 cells (ATCC CCL-79) or human adrenal NCI-H295R
(ATCC CRL-2128) in their respective recommended media.[11][12] For Y-1 cells
F-12K Medium with 15% horse serum and 2.5% fetal bovine serum.[11] For NC
H295R cells, use DMEM:Ham's F12 supplemented with Nu-Serum, insulin,
transferrin, selenium, and linoleic acid.[13] Maintain cultures at 37°C in a humidi
atmosphere of 5% COx.

N

. Cell Plating

Seed cells into 24-well plates at a density that allows them to reach 70-80%
confluency within 24 hours.

w

. Serum Starvation

Once confluent, replace the growth medium with a serum-free medium and incu
for 12-24 hours to reduce basal steroidogenesis.

4. Treatment

Prepare serial dilutions of Tetracosactide Hexaacetate (e.g., 10-2to 10~ M) in
serum-free medium. Remove the starvation medium and add the tetracosactide
dilutions to the wells in triplicate. Include a vehicle control (medium only).

o

Incubation

Incubate the plates at 37°C for a defined period (e.g., 2-4 hours) to allow for cor

production and secretion into the medium.

(2]

. Supernatant Collection

Carefully collect the cell culture supernatant from each well for cortisol quantifice

Centrifuge to remove any cellular debris.

~

. Cortisol Quantification

Measure the cortisol concentration in the collected supernatants using a
commercially available Cortisol ELISA kit, following the manufacturer's protocol.
[14][15][16][17]

©

Data Analysis

Construct a dose-response curve by plotting the mean cortisol concentration ag.
the logarithm of the tetracosactide concentration. Use non-linear regression ana
to determine the ECso value.

digraph "In Vitro Bioassay Workflow" {

graph [fontname="Arial", fontsize=12, rankdir=TB];

node [shape=box, style="filled, rounded", fontname="Arial", fontsize=10];
edge [penwidth=1.5, color="#5F6368"];

A[label="1. Culture Adrenal Cells\n(Y-1 or H295R)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
B[label="2. Plate Cells in 24-well Plates", fillcolor="#EA4335", fontcolor="#FFFFFF"];

C [label="3. Serum Starvation (12-24h)", fillcolor="#FBBC0O5", fontcolor="#202124"1];

[label="4. Treat with Tetracosactide\n(Serial Dilutions)", fillcolor="#34A853", fontcolor="#FFFFFF"];
[label="5. Incubate (2-4h)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

[label="6. Collect Supernatant", fillcolor="#EA4335", fontcolor="#FFFFFF"];

[label="7. Quantify Cortisol (ELISA)", fillcolor="#FBBC05", fontcolor="#202124"];

[label="8. Analyze Data (ECso)", fillcolor="#34A853", fontcolor="#FFFFFF"];

I o m m O

A->B->C->D ->E ->F ->G -> H;

Caption: Workflow for the in vitro steroidogenesis bioassay.

Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the binding affinity (Ki) of tetracosactide hexaacetate for the MC2R.
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Table 3: Experimental Protocol for MC2R Radioligand Binding Assay

Step

Procedure

[ay

. Membrane Preparation

Culture cells engineered to express human MC2R and its accessory protein, MF
Harvest the cells and prepare a crude membrane fraction by homogenization ar
differential centrifugation. Resuspend the membrane pellet in binding buffer.
Determine protein concentration using a standard method (e.g., BCA assay).

N

. Assay Setup

In a 96-well plate, add the cell membrane preparation to each well.

w

Competitive Binding

Add increasing concentrations of unlabeled Tetracosactide Hexaacetate to the v
For total binding, add binding buffer. For non-specific binding, add a saturating
concentration of unlabeled ACTH(1-24).

4. Radioligand Addition

Add a fixed, sub-saturating concentration of a suitable radioligand, such as 2°I-
labeled ACTH, to all wells.

Incubate the plate for 60-120 minutes at a controlled temperature (e.g., 37°C) to

5. Incubation . .
allow the binding to reach equilibrium.
Separate bound from free radioligand by rapid vacuum filtration through a glass
6. Separation filter plate (e.g., GF/C). Wash the filters with ice-cold wash buffer to remove unb
radioligand.[18]
. o . Dry the filters and measure the radioactivity retained on each filter using a
7. Radioactivity Counting

scintillation counter.

©

Data Analysis

Plot the percentage of specific binding against the logarithm of the tetracosactid
concentration. Use non-linear regression to fit a competition binding curve and
determine the ICso value. Calculate the inhibition constant (Ki) using the Cheng-
Prusoff equation: Ki = ICso / (1 + [L]/Kd), where [L] is the concentration of the
radioligand and Kd is its dissociation constant.

digraph "Receptor Binding Assay Workflow" {
graph [fontname="Arial", fontsize=12, rankdir=TB];

node [shape=box, style="filled, rounded", fontname="Arial", fontsize=10];

edge [penwidth=1.5, color="#5F6368"];

A[label="1. Prepare MC2R-expressing\nCell Membranes", fillcolor="#4285F4", fontcolor="#FFFFFF"];

B[label="2. Incubate Membranes with\n!25I-ACTH and unlabeled Tetracosactide", fillcolor="#EA4335", fontcolor=
C [label="3. Separate Bound/Free Ligand\n(Vacuum Filtration)", fillcolor="#FBBC05", fontcolor="#202124"];

D [label="4. Measure Radioactivity", fillcolor="#34A853", fontcolor="#FFFFFF"];

E [label="5. Analyze Data (ICse, Ki)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A->B->C->D ->E;
}

Caption: Workflow for the MC2R radioligand binding assay.

Quantitative Data Summary

The following table summarizes key quantitative parameters for tetracosactide, providing a reference for its biological activity.

Table 4: Key Quantitative Parameters of Tetracosactide
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Parameter Typical Value Range Method
ECso (CAMP production) ~38 nM (in HEK293 cells expressing hMC2R/MRAP) Functional Assay (CAMP accumulation)[19]
ICso (Binding) ~3 nM (in HEK293 cells expressing hMC2R/MRAP) Radioligand Binding Assay[19]
. Reversed-Phase High-Performance Liquid
Purity (HPLC) 295%
Chromatography[20]
Peptide Content Typically 80-105% Amino Acid Analysis or Nitrogen Determination

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is the primary method for assessing the purity of tetracosactide hexaacetate and for identifying ¢
quantifying impurities. A typical method involves reversed-phase chromatography on a C18 column with gradient elution using a mobile phase consis
aqueous buffer (e.g., phosphate buffer or water with an ion-pairing agent like trifluoroacetic acid) and an organic modifier (e.g., acetonitrile).[20] Dete«
typically performed by UV absorbance at approximately 210-220 nm.

Conclusion

Tetracosactide hexaacetate is a well-characterized synthetic peptide with a defined mechanism of action centered on the activation of the MC2R an
stimulation of steroidogenesis. The experimental protocols and quantitative data presented in this guide provide a robust framework for its in vitro ane
researchers and drug development professionals, a thorough understanding of these technical aspects is crucial for the accurate assessment of its bi
activity and for the development of new therapeutic applications. It is imperative to consult relevant pharmacopeial monographs and peer-reviewed lit
most current and detailed analytical procedures and specifications.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Development & Reproduction [ksdb.org]
¢ 2. innov-research.com [innov-research.com]
¢ 3. medimabs.com [medimabs.com]

« 4. The differential regulation of steroidogenic acute regulatory protein-mediated steroidogenesis by type | and type I| PKA in MA-10 cells - PMC
[pmc.ncbi.nim.nih.gov]

« 5. Regulation of the steroidogenic acute regulatory protein gene expression: present and future perspectives - PMC [pmc.ncbi.nim.nih.gov]

« 6. Cholesterol transport in steroid biosynthesis: Role of protein-protein interactions and implications in disease states - PMC [pmc.ncbi.nim.nih.gov’
« 7. Cholesterol transport in steroid biosynthesis: role of protein-protein interactions and implications in disease states - PubMed [pubmed.ncbi.nim.n
« 8. Regulation of cholesterol movement to mitochondrial cytochrome P450scc in steroid hormone synthesis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 9. Role of mitochondria in steroidogenesis - PubMed [pubmed.ncbi.nim.nih.gov]

« 10. researchgate.net [researchgate.net]

¢ 11. atcc.org [atcc.org]

e 12. atcc.org [atcc.org]

¢ 13. ebiohippo.com [ebiohippo.com]

o 14. arborassays.com [arborassays.com]

e 15. sigmaaldrich.com [sigmaaldrich.com]

e 16. Cortisol ELISA Kit (ab108665) | Abcam [abcam.com]

¢ 17. Human Cortisol (CORT) Elisa Kit — AFG Scientific [afgsci.com]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2016.00101/full
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2016.00101/full
https://www.researchgate.net/publication/51470071_Identification_and_Characterization_of_Impurities_of_Tetracosactide_by_Capillary_Electrophoresis_and_Liquid_Chromatography_Coupled_to_Time-of-Flight_Mass_Spectrometry
https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1
https://www.researchgate.net/publication/51470071_Identification_and_Characterization_of_Impurities_of_Tetracosactide_by_Capillary_Electrophoresis_and_Liquid_Chromatography_Coupled_to_Time-of-Flight_Mass_Spectrometry
https://www.benchchem.com/product/b12708421/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1
https://www.benchchem.com/product/b12708421?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ksdb.org/archive/view_article?pid=dr-29-3-63
https://www.innov-research.com/products/y1-cell-lines-complete-growth-medium
https://medimabs.com/wp-content/uploads/2022/03/cortisol_402710_insert_en-us.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2692359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2692359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2676994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2757135/
https://pubmed.ncbi.nlm.nih.gov/19286473/
https://pubmed.ncbi.nlm.nih.gov/22217822/
https://pubmed.ncbi.nlm.nih.gov/21164254/
https://www.researchgate.net/figure/Mitochondrial-cholesterol-transport-and-subsequent-steroid-biosynthesis_fig2_354377143
https://www.atcc.org/products/ccl-79
https://www.atcc.org/products/crl-2128
https://www.ebiohippo.com/en/cls-cell-line/human-adrenal-gland-carcinoma-cell-line-nci-h295r.html
https://www.arborassays.com/product/cortisol-elisa-kit/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/354/015/se120037bul.pdf
https://www.abcam.com/en-us/products/elisa-kits/cortisol-elisa-kit-ab108665
https://www.afgsci.com/product/human-cortisol-cort-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12708421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« 18. giffordbioscience.com [giffordbioscience.com]
¢ 19. Frontiers | ACTH Antagonists [frontiersin.org]
¢ 20. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to Tetracosactide Hexaacetate (CAS: 22633-88-1)]. BenchChem, [2026]. [Online
Available at: [https://www.benchchem.com/product/b12708421/docs#an-in-depth-technical-guide-to-tetracosactide-hexaacetate-cas-22633-88-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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